N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• IUPAC Name: N-(3-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylbutanamide
• InChI: InChI=1S/C18H21NO5S/c1-23-15-8-10-17(11-9-15)25(21,22)12-4-7-18(20)19-14-5-3-6-16(13-14)24-2/h3,5-6,8-11,13H,4,7,12H2,1-2H3,(H,19,20)
• InChI Key: ZUGHQFJVKZLCOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol
• CAS No.: 923065-47-8

Description

N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide is a useful research compound. Its molecular formula is C18H21NO5S and its molecular weight is 363.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Diagnostics

A study by Wagner et al. (2007) introduced fluorinated derivatives of broad-spectrum MMP inhibitors, including compounds related to N-(3-methoxyphenyl)-4-((4-methoxyphenyl)sulfonyl)butanamide, for potential use in imaging diagnostics. These compounds, designed for Positron Emission Tomography (PET), target matrix metalloproteinases (MMPs) implicated in several pathological conditions. The research demonstrated successful synthesis and in vitro MMP inhibition, indicating the potential of such compounds in imaging applications related to disease diagnostics and progression monitoring (Wagner et al., 2007).

Drug Discovery and Development

In the realm of drug discovery, compounds structurally similar to this compound have been evaluated for their antitumor and antimicrobial properties. Owa et al. (2002) investigated sulfonamide-focused libraries, identifying potent cell cycle inhibitors with preliminary clinical activities in phase I trials. This underscores the compound's potential as a lead structure in developing new anticancer agents (Owa et al., 2002). Additionally, Sirajuddin et al. (2015) synthesized and characterized derivatives, demonstrating significant antimicrobial, anticancer, antileishmanial activities, and interaction with SS-DNA, further highlighting the therapeutic potential of this chemical class (Sirajuddin et al., 2015).

Material Science

In material science, the study by Kim et al. (2008) on sulfonated poly(arylene ether sulfone) copolymers for proton exchange membranes (PEMs) in fuel cell applications presents a related field of interest. While not directly involving this compound, the research into sulfonated polymers with high proton conductivity emphasizes the broader relevance of sulfonamide and sulfonyl functionalities in developing new materials for energy technologies (Kim et al., 2008).